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Compound of Interest

Compound Name: o-3M3FBS

Cat. No.: B1677066 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for o-3M3FBS was publicly available at the

time of this document's creation. The following guidance is based on general laboratory safety

principles for handling chemical compounds with unknown but presumed low hazard profiles.

Researchers must consult their institution's safety officer and, if possible, obtain a substance-

specific SDS from the supplier before handling this compound.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with o-3M3FBS. The procedural guidance herein is

intended to promote safe handling, storage, and disposal of this chemical in a laboratory

setting.

Chemical and Physical Properties
A summary of the known properties of o-3M3FBS is presented below. This information has

been compiled from various chemical suppliers.
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Property Value

Chemical Name
2,4,6-Trimethyl-N-[2-

(trifluoromethyl)phenyl]benzenesulfonamide

Molecular Formula C₁₆H₁₆F₃NO₂S

Molecular Weight 343.36 g/mol

CAS Number 313981-55-4

Purity ≥98% or ≥99% (Varies by supplier)

Appearance Solid powder

Solubility Soluble to 100 mM in ethanol and DMSO

Storage Store at room temperature

Personal Protective Equipment (PPE)
Given the absence of a specific SDS, a conservative approach to personal protective

equipment is recommended. The following table outlines the minimum PPE for handling o-
3M3FBS, based on general laboratory safety standards.[1][2][3][4][5]
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PPE Category Item Specification and Use

Eye and Face Protection Safety Glasses or Goggles

Must be worn at all times in the

laboratory where chemicals

are handled to protect against

splashes.[1] A face shield may

be required for procedures

with a high risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a common

choice for handling non-

hazardous or low-hazard

chemicals. Ensure gloves are

of an appropriate thickness

and are inspected for tears or

holes before use.[5]

Body Protection Laboratory Coat

A buttoned, long-sleeved lab

coat should be worn to protect

the skin and personal clothing

from contamination.[1]

Foot Protection Closed-Toe Shoes

Shoes that fully cover the feet

are mandatory in a laboratory

setting to protect against spills

and falling objects.[1]

Operational and Disposal Plan
A systematic approach to handling and disposing of o-3M3FBS is crucial for maintaining a safe

laboratory environment. The following workflow provides a step-by-step guide from preparation

to disposal.
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Figure 1. General workflow for handling and disposal of o-3M3FBS.
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Step-by-Step Handling and Disposal Procedures
1. Preparation:

Hazard Assessment: Before beginning any work, review this guide and any available safety

information. Consult with your institution's Environmental Health and Safety (EHS)

department.

Designated Area: All handling of solid o-3M3FBS should be conducted in a designated area,

such as a chemical fume hood or a ventilated balance enclosure, to minimize inhalation

exposure.[6]

Gather Materials: Assemble all necessary equipment, including PPE, spatula, weighing

paper or boat, and the appropriate solvent for reconstitution.

2. Weighing and Reconstitution:

Don PPE: Put on all required personal protective equipment as outlined in the PPE table.

Weighing: Carefully weigh the desired amount of o-3M3FBS. Avoid creating dust. Use a

clean spatula and weighing paper.

Reconstitution: Transfer the weighed solid to an appropriate container. Add the desired

volume of solvent (e.g., DMSO or ethanol) to achieve the target concentration. Cap the

container and mix until the solid is fully dissolved.

Labeling: Clearly label the container with the chemical name, concentration, solvent, and

date of preparation.

3. Experimental Use:

Safe Handling: When using the o-3M3FBS solution in experiments, continue to wear all

required PPE.

Spill Prevention: Take precautions to prevent spills. Work on a clean, uncluttered surface.

4. Waste Disposal:
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Waste Segregation: All waste contaminated with o-3M3FBS, including unused solutions,

pipette tips, and contaminated weighing paper, should be collected in a designated

hazardous waste container.[7][8] Do not mix with incompatible waste streams.[6]

Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous

Waste" and the chemical name(s) of the contents.[8]

Disposal Protocol: Follow your institution's specific procedures for the disposal of chemical

waste. Contact your EHS department for guidance on proper disposal methods.[7][9]

5. Decontamination and Cleanup:

Work Surface: After handling is complete, wipe down the work area with an appropriate

cleaning agent.

Equipment: Clean any non-disposable equipment, such as spatulas, that came into contact

with the chemical.

Hand Washing: Always wash your hands thoroughly with soap and water after removing your

gloves and before leaving the laboratory.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehs.okstate.edu [ehs.okstate.edu]

2. cce.caltech.edu [cce.caltech.edu]

3. Personal Protective Equipment - Overview | Occupational Safety and Health
Administration [osha.gov]

4. Personal Protective Equipment (PPE) | Environmental Health & Safety | West Virginia
University [ehs.wvu.edu]

5. marketplace.safetyculture.com [marketplace.safetyculture.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1677066?utm_src=pdf-body
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://sdsmanager.com/us/sds-management-articles/safety-rules-in-chemical-laboratories/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/product/b1677066?utm_src=pdf-custom-synthesis
https://ehs.okstate.edu/laboratory-safety/lab_safety_rules.html
https://cce.caltech.edu/documents/3798/SOP.pdf
https://www.osha.gov/personal-protective-equipment
https://www.osha.gov/personal-protective-equipment
https://www.ehs.wvu.edu/hsc/laboratory-safety-hsc/personal-protective-equipment-ppe
https://www.ehs.wvu.edu/hsc/laboratory-safety-hsc/personal-protective-equipment-ppe
https://marketplace.safetyculture.com/us/blog/which-ppe-can-protect-you-from-liquid-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Safety Rules in Chemical Laboratories: A Practical Guide | US [sdsmanager.com]

7. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

8. campussafety.lehigh.edu [campussafety.lehigh.edu]

9. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

10. artsci.usu.edu [artsci.usu.edu]

To cite this document: BenchChem. [Essential Safety and Handling Guidelines for o-
3M3FBS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677066#personal-protective-equipment-for-
handling-o-3m3fbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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